Cas no 220616-39-7 (3-Cyanomethylphenylboronic Acid)

3-Cyanomethylphenylboronic Acid structure
220616-39-7 structure
Product Name:3-Cyanomethylphenylboronic Acid
CAS No:220616-39-7
MF:C8H8BNO2
MW:160.965621948242
MDL:MFCD03788026
CID:252337
PubChem ID:2773344
Update Time:2025-04-19

3-Cyanomethylphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

    • (3-(Cyanomethyl)phenyl)boronic acid
    • 3-Cyanomethylphenylboronic Acid
    • 3-(Cyanomethyl)benzeneboronic acid
    • Boronic acid,B-[3-(cyanomethyl)phenyl]-
    • [3-(cyanomethyl)phenyl]boronic acid
    • [3-(cyanomethyl)phenyl]boronic acid(SALTDATA: FREE)
    • 3-(cyanomethyl)phenylboronic acid
    • CS-0174449
    • A815889
    • 220616-39-7
    • MFCD03788026
    • JFMYJQMAPRBDFF-UHFFFAOYSA-N
    • CHEMBL4087433
    • AKOS006228828
    • Boronic acid, [3-(cyanomethyl)phenyl]-
    • EN300-172304
    • AB15906
    • PS-9429
    • (3-cyanomethyl-phenyl)-boronic acid
    • 16A-HYDROXY-PREDNISONLONEACETATE
    • SCHEMBL473915
    • BDBM50266940
    • (3-cyanomethylphenyl)boronic acid, AldrichCPR
    • (3-Cyanomethylphenyl)boronic acid
    • N11794
    • FT-0644036
    • DTXSID00378392
    • (3-(Cyanomethyl)phenyl)boronicacid
    • DB-016002
    • XH0316
    • MDL： MFCD03788026
    • Inchi： 1S/C8H8BNO2/c10-5-4-7-2-1-3-8(6-7)9(11)12/h1-3,6,11-12H,4H2
    • InChI Key： JFMYJQMAPRBDFF-UHFFFAOYSA-N
    • SMILES： OB(C1=CC=CC(CC#N)=C1)O

Computed Properties

  • Exact Mass: 161.06500
  • Monoisotopic Mass: 161.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.2A^2

Experimental Properties

  • Density: 1.2
  • Melting Point: 85-88°C
  • Boiling Point: 393°Cat760mmHg
  • Flash Point: 191.5°C
  • Refractive Index: 1.548
  • PSA: 64.25000
  • LogP: -0.56752

3-Cyanomethylphenylboronic Acid Security Information

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3-Cyanomethylphenylboronic Acid Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:220616-39-7)3-Cyanomethylphenylboronic Acid
Order Number:A815889
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:08
Price ($):283.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:220616-39-7)3-Cyanomethylphenylboronic Acid
A815889
Purity:99%
Quantity:5g
Price ($):283.0
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